
Physical properties like melting and boiling
point of 2,5-Dibromopyrazine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,5-Dibromopyrazine

Cat. No.: B1339098 Get Quote

A Technical Guide to the Physical Properties of
2,5-Dibromopyrazine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2,5-
Dibromopyrazine, with a specific focus on its melting and boiling points. The information

contained herein is intended to support research, development, and quality control activities

involving this compound.

Introduction to 2,5-Dibromopyrazine
2,5-Dibromopyrazine is a halogenated heterocyclic compound that serves as a versatile

building block in organic synthesis.[1] Its chemical structure, characterized by a pyrazine ring

substituted with two bromine atoms, makes it a valuable intermediate in the development of

pharmaceuticals, agrochemicals, and materials science applications.[1] In the pharmaceutical

industry, it has been explored for synthesizing novel therapeutic agents, including anti-cancer

and anti-inflammatory drugs.[1] Given its utility, a thorough understanding of its physical

properties is essential for its handling, characterization, and application in various chemical

processes.
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2,5-Dibromopyrazine is typically a crystalline solid at room temperature, with its appearance

described as a white to light yellow or even orange to green crystalline powder.[1][2][3]

Table 1: Physical and Chemical Properties of 2,5-Dibromopyrazine

Property Value Source(s)

Molecular Formula C₄H₂Br₂N₂ [1][2]

Molecular Weight 237.88 g/mol [1][2][4]

Melting Point 45.0 to 49.0 °C [2][3]

47 °C [3]

Boiling Point 234.0 ± 35.0 °C (Predicted) [2][5][6]

234.044 °C at 760 mmHg [7]

Density 2.197 g/cm³ [2][5][7]

Appearance
White to Orange to Green

powder to crystal
[2][3]

White to light yellow solid [1]

Purity >98.0% (GC) [3]

95% (GC) [8][9]

CAS Number 23229-26-7 [1][2][8]

Experimental Protocols for Property Determination
The accurate determination of melting and boiling points is crucial for verifying the purity and

identity of 2,5-Dibromopyrazine. The following are detailed methodologies for these key

experiments.

The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state. For a pure crystalline compound, this transition occurs over a narrow range.[10][11] The

presence of impurities typically causes a depression and broadening of the melting point range.

[10][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1339098?utm_src=pdf-body
https://www.chemimpex.com/products/29073
https://www.chembk.com/en/chem/2,5-Dibromopyrazine
https://www.tcichemicals.com/US/en/p/D4323
https://www.benchchem.com/product/b1339098?utm_src=pdf-body
https://www.chemimpex.com/products/29073
https://www.chembk.com/en/chem/2,5-Dibromopyrazine
https://www.chemimpex.com/products/29073
https://www.chembk.com/en/chem/2,5-Dibromopyrazine
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dibromopyrazine
https://www.chembk.com/en/chem/2,5-Dibromopyrazine
https://www.tcichemicals.com/US/en/p/D4323
https://www.tcichemicals.com/US/en/p/D4323
https://www.chembk.com/en/chem/2,5-Dibromopyrazine
https://m.chemicalbook.com/ProductChemicalPropertiesCB0701358_EN.htm
https://www.chemicalbook.com/msds/2-5-dibromopyrazine.htm
https://buildingblock.bocsci.com/product/2-5-dibromopyrazine-cas-23229-26-7-310181.html
https://www.chembk.com/en/chem/2,5-Dibromopyrazine
https://m.chemicalbook.com/ProductChemicalPropertiesCB0701358_EN.htm
https://buildingblock.bocsci.com/product/2-5-dibromopyrazine-cas-23229-26-7-310181.html
https://www.chembk.com/en/chem/2,5-Dibromopyrazine
https://www.tcichemicals.com/US/en/p/D4323
https://www.chemimpex.com/products/29073
https://www.tcichemicals.com/US/en/p/D4323
https://www.sigmaaldrich.com/SG/en/product/aldrich/796603
https://www.sigmaaldrich.com/US/en/product/aldrich/796603
https://www.chemimpex.com/products/29073
https://www.chembk.com/en/chem/2,5-Dibromopyrazine
https://www.sigmaaldrich.com/SG/en/product/aldrich/796603
https://www.benchchem.com/product/b1339098?utm_src=pdf-body
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology: Capillary Method using a Melting Point Apparatus

Sample Preparation:

A small amount of finely powdered, dry 2,5-Dibromopyrazine is placed on a clean, dry

surface.[12]

One end of a capillary tube is sealed by heating it in the edge of a Bunsen burner flame.

[11][12]

The open end of the capillary tube is pressed into the powdered sample. The tube is then

tapped gently to pack the solid into the sealed end, aiming for a sample height of 1-2 mm.

[11][12]

Apparatus Setup:

The packed capillary tube is placed into the sample holder of a melting point apparatus

(e.g., a Mel-Temp or similar device).[10]

A calibrated thermometer or digital temperature probe is inserted into the apparatus to

monitor the temperature of the heating block.[10]

Measurement:

The apparatus is heated rapidly to a temperature approximately 10-15°C below the

expected melting point of 2,5-Dibromopyrazine.

The heating rate is then reduced to a slow and steady rate, typically 1-2°C per minute, to

ensure thermal equilibrium between the sample, heating block, and thermometer.[10]

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the last crystal melts is recorded as the end of the melting

range.[10]

For accuracy, the determination should be repeated at least twice with fresh samples.[10]
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The boiling point is the temperature at which the vapor pressure of a liquid equals the external

pressure.[13][14][15] Since the boiling point of 2,5-Dibromopyrazine is relatively high,

appropriate apparatus and heating media must be used.

Methodology: Micro Boiling Point Determination using a Thiele Tube

Sample Preparation:

A small amount of 2,5-Dibromopyrazine is placed in a small test tube (e.g., a fusion

tube), filling it to a depth of about 1-2 cm.[15]

A capillary tube, sealed at one end, is placed into the test tube with the open end

submerged in the liquid.[15]

Apparatus Setup:

The test tube is attached to a thermometer using a rubber band or wire, ensuring the bulb

of the thermometer is level with the sample.[13]

This assembly is then clamped and immersed in a Thiele tube containing a high-boiling

point liquid (e.g., mineral oil or silicone oil), making sure the heating liquid level is above

the sample level.[13] The rubber band should remain above the oil level to prevent it from

dissolving in the hot oil.[13]

Measurement:

The side arm of the Thiele tube is gently heated with a Bunsen burner.[15] The shape of

the tube allows for convection currents to maintain a uniform temperature throughout the

oil.[15]

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow

stream of bubbles.

Upon further heating, the sample will begin to vaporize, and a rapid and continuous

stream of bubbles will emerge from the capillary tube.[13]

At this point, heating is discontinued. The liquid will begin to cool.
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The temperature at which the bubbling stops and the liquid is drawn back into the capillary

tube is recorded as the boiling point.[13][15] This is the point where the external pressure

equals the vapor pressure of the substance.

Workflow Visualization
The following diagram illustrates the general experimental workflow for determining the

physical properties of a solid compound like 2,5-Dibromopyrazine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/product/b1339098?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Purity Check

Melting Point Determination Boiling Point Determination
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Report Findings

Click to download full resolution via product page

Caption: Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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